BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Technical Guide for
Heptafluoro-1-methoxypropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptafluoro-1-methoxypropane

Cat. No.: B1305504

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
suppliers, and technical specifications of Heptafluoro-1-methoxypropane (CAS No. 375-03-
1). Intended for researchers, scientists, and professionals in drug development, this document
summarizes key data, outlines potential applications, and presents a logical workflow for
sourcing this specialty chemical.

Introduction to Heptafluoro-1-methoxypropane

Heptafluoro-1-methoxypropane, also known by several synonyms including HFE-7000, is a
hydrofluoroether (HFE).[1][2] HFEs are a class of solvents developed as replacements for
chlorofluorocarbons (CFCs), hydrochlorofluorocarbons (HCFCs), and perfluorocarbons (PFCs)
due to their favorable environmental profile, including zero ozone depletion potential.[3]
Heptafluoro-1-methoxypropane is a colorless liquid with low toxicity and viscosity at room
temperature.[3] Its unique properties, such as high chemical stability and low surface tension,
make it a valuable solvent in various industrial and research applications.[4]

Commercial Availability and Suppliers

Heptafluoro-1-methoxypropane is commercially available from a range of chemical suppliers,
with a significant concentration of manufacturers and distributors in Asia, particularly China.[5]
[6] Key suppliers also have distribution networks in North America and Europe, ensuring global
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accessibility for researchers. The compound is typically offered in various grades and
quantities, from grams for laboratory research to kilograms for larger-scale applications.

Quantitative Supplier Data

For ease of comparison, the following table summarizes the offerings of several prominent
suppliers of Heptafluoro-1-methoxypropane. Please note that availability, packaging, and
lead times are subject to change and should be confirmed directly with the suppliers.

) . Purity/Grades Typical Packaging
Supplier Region(s) Served .
Offered Sizes
_ North America,
TCI Chemicals ) >98.0% (GC) 25g, 100g
Europe, Asia
CHEMLYTE Industrial Grade

Asia (Global Shipping)

Inquire with supplier

SOLUTIONS CO.,LTD (99%)

Shaanxi Kaierkai

Pharmaceutical Asia (Global Shipping)  99.00% Inquire with supplier
Technolo

Hangzhou ZeErRui
Chemical Co., Ltd.

Asia (Global Shipping)

97.00%, 99% min

Inquire with supplier

Henan Lihao Chem
Plant Limited

Asia (Global Shipping)

Industrial Grade
(99%)

Inquire with supplier

Honour Enterprise

Company Limited

Asia (Global Shipping)

Pharmaceutical Grade
(99.5%)

Inquire with supplier

Fluophase New
Materials Co., Ltd.

Asia (Global Shipping)

99%

Inquire with supplier

Longyan Tianhua
Biological Technology
Co., Ltd.

Asia (Global Shipping)

Inquire with supplier

Inquire with supplier

WUHAN FORTUNA
CHEMICAL CO,, LTD.

Asia (Global Shipping)

98% min

Inquire with supplier
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Physicochemical Properties

A summary of the key physical and chemical properties of Heptafluoro-1-methoxypropane is
presented in the table below. This data is essential for designing and conducting experiments,
as well as for ensuring safe handling and storage.

Property Value

CAS Number 375-03-1

Molecular Formula C4H3F70

Molecular Weight 200.06 g/mol

Appearance Colorless liquid

Boiling Point 34 °C

Melting Point -123 °C

Density 1.437 g/cm3

Synonyms HFE-7000, Methyl perfluoropropyl ether,

1,1,1,2,2,3,3-Heptafluoro-3-methoxypropane

Applications in Research and Development

While specific, detailed experimental protocols for the use of Heptafluoro-1-methoxypropane
in drug development are not widely published in readily accessible literature, its properties as a
hydrofluoroether suggest several potential applications for researchers and scientists.

Hydrofluoroethers are increasingly being explored in the pharmaceutical and medical fields for
various purposes:

o Reaction Solvent: Due to its chemical inertness and ability to dissolve a range of organic
compounds, Heptafluoro-1-methoxypropane can serve as a non-reactive medium for
organic synthesis.[4] Its low boiling point facilitates easy removal post-reaction.

o Cleaning and Degreasing: In laboratory settings, it can be used for the precision cleaning of
sensitive equipment and components without leaving a residue.[4]
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» Heat Transfer Fluid: Its thermal properties make it suitable for use in cooling and heating
applications within laboratory equipment.

» Anesthetic Research: Some hydrofluoroethers have been investigated for their anesthetic
properties.[1] While not a primary application of Heptafluoro-1-methoxypropane, its
structural class warrants consideration in the broader context of anesthetic research.

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically citing Heptafluoro-1-
methoxypropane in drug synthesis or other closely related research areas are not readily
available in the public domain. Researchers interested in utilizing this solvent would typically
adapt existing protocols for similar fluorinated solvents, taking into account the specific
physicochemical properties of Heptafluoro-1-methoxypropane.

A general workflow for employing a novel solvent like Heptafluoro-1-methoxypropane in a
synthetic reaction would involve:

» Solubility and Reactivity Screening: Small-scale tests to determine the solubility of reactants
and the inertness of the solvent under the proposed reaction conditions.

¢ Reaction Optimization: Systematically varying parameters such as temperature,
concentration, and reaction time to achieve the desired product yield and purity.

o Work-up and Purification: Developing an appropriate procedure for isolating the product from
the solvent and any byproducts. The low boiling point of Heptafluoro-1-methoxypropane
would likely favor its removal by distillation or evaporation.

Visualizing the Supply Chain and Experimental
Workflow

The following diagrams, generated using the DOT language, illustrate key logical relationships
relevant to researchers and drug development professionals working with Heptafluoro-1-

methoxypropane.
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Caption: Sourcing Heptafluoro-1-methoxypropane for Research and Development.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1305504?utm_src=pdf-body-img
https://www.benchchem.com/product/b1305504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reaction Setup
(Reactants in Heptafluoro-1-methoxypropane)

Reaction Monitoring
(e.g., TLC, GC-MS)

Work-up
(Solvent Removal)

Purification
(e.g., Chromatography)

Product Characterization
(e.g., NMR, MS)

Click to download full resolution via product page

Caption: General Experimental Workflow Using Heptafluoro-1-methoxypropane as a Solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Heptafluoro-1-methoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305504#commercial-availability-and-suppliers-of-
heptafluoro-1-methoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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